2-(3-Chloro-1-benzothiophen-2-yl)-1,3-benzothiazole

• IUPAC Name: 2-(3-chloro-1-benzothiophen-2-yl)-1,3-benzothiazole
• InChI: InChI=1S/C15H8ClNS2/c16-13-9-5-1-3-7-11(9)18-14(13)15-17-10-6-2-4-8-12(10)19-15/h1-8H
• InChI Key: DXJHSBXUDCLVHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C3=NC4=CC=CC=C4S3)Cl
• Molecular Formula: C15H8ClNS2
• Molecular Weight: 301.8 g/mol

Description

2-(3-Chloro-1-benzothiophen-2-yl)-1,3-benzothiazole is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have interesting properties that make it useful in a variety of fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 2-(3-Chloro-1-benzothiophen-2-yl)-1,3-benzothiazole is not fully understood, but it is believed to interact with certain biomolecules in a specific way. This compound has been found to bind to specific proteins and enzymes, which can lead to changes in their activity and function.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-Chloro-1-benzothiophen-2-yl)-1,3-benzothiazole can have a variety of biochemical and physiological effects. This compound has been found to inhibit the activity of certain enzymes, which can have implications for the treatment of certain diseases. It has also been found to have antioxidant properties, which may be useful in preventing cellular damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-Chloro-1-benzothiophen-2-yl)-1,3-benzothiazole in lab experiments is its fluorescent properties, which make it useful for the detection of certain biomolecules. However, one limitation is that this compound can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are several potential future directions for research on 2-(3-Chloro-1-benzothiophen-2-yl)-1,3-benzothiazole. One area of interest is its potential use in the development of new materials, such as organic semiconductors and liquid crystals. Another area of interest is its potential use in the treatment of certain diseases, such as cancer and Alzheimer's disease. Further studies are needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

The synthesis of 2-(3-Chloro-1-benzothiophen-2-yl)-1,3-benzothiazole can be achieved through a multistep process that involves the reaction of various starting materials. One common method involves the reaction of 3-chlorobenzothiophene with 2-aminobenzenethiol in the presence of a catalyst to form the desired compound.

Scientific Research Applications

2-(3-Chloro-1-benzothiophen-2-yl)-1,3-benzothiazole has been studied extensively for its potential applications in scientific research. One area of interest is its use as a fluorescent probe for the detection of certain biomolecules. This compound has also been found to have potential applications in the development of new materials, such as polymers and liquid crystals.